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Compound of Interest
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Compound Name: ] _
(dichlorophenyisilyl)-

Cat. No.: B090840

An In-Depth Technical Guide to Butanenitrile, 4-
(dichlorophenylsilyl)-

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data and literature for "Butanenitrile, 4-(dichlorophenylsilyl)-
" (CAS Number: 1078-96-2) are scarce. This guide is a comprehensive review based on the
established chemistry of its constituent functional groups—the butanenitrile core and the
dichlorophenylsilyl moiety—and provides inferred properties and plausible experimental
protocols based on analogous compounds.

Introduction

Butanenitrile, 4-(dichlorophenylsilyl)- is an organosilicon compound featuring a terminal
nitrile group and a reactive dichlorophenylsilyl group. The unique combination of these
functionalities suggests its potential as a versatile intermediate in organic synthesis and
materials science. The nitrile group can be transformed into various other functional groups,
while the dichlorosilyl moiety allows for the introduction of the phenylsilyl scaffold into other
molecules, making it a potentially valuable building block in drug discovery and development.
[1][2][3][4][5] Organosilicon compounds, in general, are explored for their potential to enhance
the pharmacological properties of drug candidates.[1][5]
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Physicochemical Properties

While specific experimental data for Butanenitrile, 4-(dichlorophenylsilyl)- is not readily
available, its properties can be estimated based on its structural components.

Table 1. Estimated Physicochemical Properties of Butanenitrile, 4-(dichlorophenylsilyl)-

Property Value Source/Basis
Molecular Formula C10H11CI2NSi [6]
Molecular Weight 244.19 g/mol [6]
4-
IUPAC Name (Dichlorophenylsilyl)butanenitril  [6]
e
CAS Number 1078-96-2 [6]

Based on related
Boiling Point Estimated >200 °C dichlorosilanes and

butyronitrile derivatives.[7][8]

_ _ Based on the presence of
Density Estimated >1.0 g/mL N )
silicon and chlorine.

Soluble in aprotic organic

solvents (e.g., DCM, THF, General solubility of
Solubility diethyl ether). Reacts with organochlorosilanes and

protic solvents (e.g., water, nitriles.[7]

alcohols).

Synthesis

A plausible and efficient method for the synthesis of Butanenitrile, 4-(dichlorophenylsilyl)- is
the hydrosilylation of an unsaturated nitrile, such as 3-butenenitrile, with dichlorophenylsilane.
This reaction typically utilizes a transition metal catalyst, most commonly a platinum-based
catalyst like Speier's or Karstedt's catalyst.[9]

Proposed Synthetic Pathway:
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Caption: Proposed synthesis of Butanenitrile, 4-(dichlorophenylsilyl)-.

Experimental Protocol: Hydrosilylation of 3-Butenenitrile

Disclaimer: This is a generalized protocol based on similar hydrosilylation reactions and should

be optimized for safety and efficiency.

Materials:

3-Butenenitrile

Dichlorophenylsilane

Speier's catalyst (H2PtCI6 in isopropanol) or Karstedt's catalyst

Anhydrous toluene (or other suitable aprotic solvent)

Inert gas (Argon or Nitrogen)

Procedure:

All glassware should be thoroughly dried and the reaction conducted under an inert
atmosphere.

In a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel, add 3-butenenitrile and anhydrous toluene.

Add the platinum catalyst (typically in the ppm range relative to the silane).

Heat the mixture to a gentle reflux.

Add dichlorophenylsilane dropwise from the dropping funnel to the refluxing mixture. An
exothermic reaction may be observed.

After the addition is complete, continue to reflux the mixture for several hours until the
reaction is complete (monitor by GC or TLC).

Cool the reaction mixture to room temperature.
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» The product can be purified by fractional distillation under reduced pressure to remove the
solvent and any unreacted starting materials.

Reactivity and Potential Applications

The reactivity of Butanenitrile, 4-(dichlorophenylsilyl)- is dictated by its two primary
functional groups: the nitrile and the dichlorosilyl group.

Table 2: Summary of Potential Reactions

Functional Reagent/Condi .
. Product Reaction Type Reference
Group tion
5-Amino-1-
. : phenyl-1- :
Nitrile (-CN) LiAIH4 ) Reduction [10][11]
silapentane
derivative
4-
H30+, heat (Dichlorophenylsi  Hydrolysis [12][13]
lyl)butanoic acid
Grignard
Reagent (RMgX) o Nucleophilic
Ketone derivative - [10][11]
followed by Addition
H30+
) ) Phenylsiloxane
Dichlorosilyl (- ] ) )
) Water/Moisture oligomers/polym Hydrolysis
SiClI2Ph)
ers
Dialkoxyphenyilsil ]
Alcohols (ROH) T Alcoholysis
yl derivative
Dialkylphenylsilyl
Grignard or Nucleophilic

Reagent (R'MgX) diarylphenylsilyl Substitution

derivative

General Reactivity Workflow:
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Caption: Potential reaction pathways for Butanenitrile, 4-(dichlorophenyisilyl)-.

Potential Applications:

Intermediate in Drug Discovery: The nitrile group can serve as a precursor to amines,

carboxylic acids, or ketones, which are common functional groups in pharmaceuticals.[10]
[11][12][13][14][15][16] The phenylsilyl moiety can be used to introduce silicon into a drug
candidate, potentially improving its metabolic stability and pharmacokinetic profile.[1][4][5]

Monomer for Polysiloxanes: The dichlorosilyl group can undergo hydrolysis and
polycondensation to form polysiloxanes. The pendant butanenitrile group would introduce
functionality into the polymer backbone, which could be further modified.

Surface Modification Agent: The reactive Si-Cl bonds can react with hydroxyl groups on
surfaces like silica or glass, allowing for the covalent attachment of the butanenitrile

functionality.

Safety and Handling

Dichlorophenylsilanes are corrosive and react with moisture to produce hydrogen chloride
(HCI) gas. Therefore, Butanenitrile, 4-(dichlorophenylsilyl)- should be handled in a well-
ventilated fume hood, and appropriate personal protective equipment (gloves, safety
glasses, lab coat) should be worn.

The compound is likely to be combustible.

The nitrile group can be toxic.[4]

This guide provides a foundational understanding of Butanenitrile, 4-(dichlorophenylsilyl)-,

based on established chemical principles. Further experimental investigation is necessary to

fully characterize its properties and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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